![molecular formula C15H24N2OS B2386586 3,3-dimethyl-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)butanamide CAS No. 2319632-82-9](/img/structure/B2386586.png)
3,3-dimethyl-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)butanamide
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Description
3,3-dimethyl-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)butanamide is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of pyrrolidine derivatives and has shown potential in various biochemical and physiological studies.
Scientific Research Applications
- Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. Specifically, it has demonstrated inhibitory activity against influenza A virus, making it a candidate for further investigation in antiviral drug development .
- Additionally, related 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives have shown potency against Coxsackie B4 virus .
- The thiophene nucleus, present in this compound, is associated with anti-inflammatory effects. Further studies could explore its potential as an anti-inflammatory agent .
- While specific data on this compound’s antifungal activity are not readily available, its structural features warrant investigation in this area. Thiophene derivatives have been studied for their antifungal properties, and this compound could be a valuable addition to such research .
- The presence of the pyrrolidine ring suggests possible interactions with neurotransmitter receptors. Investigating its neuroprotective properties could yield insights into potential therapeutic applications .
- Researchers interested in heterocyclic compounds, especially those containing indole and thiophene moieties, may find this compound relevant. Its unique structure could inspire the development of novel scaffolds for drug design .
- Given its potential antiviral and neuroprotective properties, conducting molecular docking studies could reveal its interactions with relevant protein targets. For instance, it might be evaluated as an anti-HIV agent .
Antiviral Activity
Anti-Inflammatory Properties
Antifungal Activity
Neuroprotective Effects
Chemical Synthesis and Medicinal Chemistry
Molecular Docking Studies
properties
IUPAC Name |
3,3-dimethyl-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]butanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2OS/c1-15(2,3)8-14(18)16-13-4-6-17(10-13)9-12-5-7-19-11-12/h5,7,11,13H,4,6,8-10H2,1-3H3,(H,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSHYXDOMVNVBHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(=O)NC1CCN(C1)CC2=CSC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-dimethyl-N-(1-(thiophen-3-ylmethyl)pyrrolidin-3-yl)butanamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.